Cas no 102169-82-4 (5-nitro-1H-Benzimidazol-7-amine)

5-nitro-1H-Benzimidazol-7-amine structure
102169-82-4 structure
Product Name:5-nitro-1H-Benzimidazol-7-amine
CAS No:102169-82-4
MF:C7H6N4O2
MW:178.14814043045
CID:850853
Update Time:2025-04-19

5-nitro-1H-Benzimidazol-7-amine Chemical and Physical Properties

Names and Identifiers

    • 5-nitro-1H-Benzimidazol-7-amine
    • 1H-Benzimidazol-4-amine,6-nitro-(9CI)
    • 1H-Benzimidazol-7-amine, 5-nitro-
    • 5-nitro-1H-benzo[d]imidazol-7-amine
    • 6-Nitro-1H-benzo[d]imidazol-4-amine
    • Inchi: 1S/C7H6N4O2/c8-5-1-4(11(12)13)2-6-7(5)10-3-9-6/h1-3H,8H2,(H,9,10)
    • InChI Key: RBEIMJLWILGYLD-UHFFFAOYSA-N
    • SMILES: C1NC2=CC([N+]([O-])=O)=CC(N)=C2N=1

Computed Properties

  • Exact Mass: 178.049075g/mol
  • Monoisotopic Mass: 178.049075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 178.15g/mol
  • XLogP3: 0.6
  • Topological Polar Surface Area: 101Ų

5-nitro-1H-Benzimidazol-7-amine Pricemore >>

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